(S)-1-(2-aminoethyl)pyrrolidin-3-ol
Description
(S)-1-(2-aminoethyl)pyrrolidin-3-ol, also known as (S)-N-ethylpyrrolidine-2-carboxamide, is a chiral amine compound that has become increasingly popular in scientific research and laboratory experiments due to its versatile properties. This compound is synthesized from the reaction of ethylpyrrolidine-2-carboxylic acid and ethylamine, and is widely used in pharmaceutical, biochemical, and physiological research.
Scientific Research Applications
Antibacterial Efficacy
- (S)-1-(2-aminoethyl)pyrrolidin-3-ol has been studied for its effects on antibacterial potency and in vivo efficacy. It's specifically noted for its impact on enhancing Gram-positive in vitro activity and improving oral efficacy in quinolone antibacterials (Domagala et al., 1993).
Synthesis and Chemical Properties
- Research has focused on the unusual formation and synthesis of compounds with the this compound moiety, highlighting its role in the creation of sterically hindered primary amines in pyrrolo- and pyrido[1,2-a]indoles (Jirkovsky et al., 1991).
- The compound has been utilized in the stereoselective synthesis of azetidines and pyrrolidines from N-tert-butylsulfonyl(2-aminoalkyl)oxiranes, demonstrating its versatility in organic synthesis (Medjahdi et al., 2009).
Biological Applications
- This compound has been part of the study in intercalating nucleic acids (INAs), where its incorporation in oligodeoxynucleotides (ODN) showed effects on DNA and RNA duplex stabilities, suggesting its potential in genetic studies (Filichev & Pedersen, 2003).
Novel Compounds and Materials
- Its derivatives have been investigated for their potential in creating novel compounds with interesting properties, such as enhanced fluorescence and thermal stability, as seen in studies involving bis-substituted dicyanoquinodimethanes (Raghavaiah et al., 2016).
Pharmaceutical Applications
- There has been exploration into the synthesis of dipeptide analogues containing pyrrolin-2-ones derived from this compound, indicating its relevance in the development of new pharmaceutical compounds (Hosseini et al., 2006).
properties
IUPAC Name |
(3S)-1-(2-aminoethyl)pyrrolidin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O/c7-2-4-8-3-1-6(9)5-8/h6,9H,1-5,7H2/t6-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNLCTCNYKCENHP-LURJTMIESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1O)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@H]1O)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00652987 |
Source
|
| Record name | (3S)-1-(2-Aminoethyl)pyrrolidin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00652987 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
540787-75-5 |
Source
|
| Record name | (3S)-1-(2-Aminoethyl)pyrrolidin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00652987 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3S)-1-(2-aminoethyl)pyrrolidin-3-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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